Cas no 1919-64-8 (1,3-Cyclohexanedione, 5,5-dimethyl-2-propyl-)

• Product Name: 1,3-Cyclohexanedione, 5,5-dimethyl-2-propyl-
• CAS No: 1919-64-8
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 1385455
• PubChem ID: 557919
• Update Time: 2025-04-20

1,3-Cyclohexanedione, 5,5-dimethyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5,5-dimethyl-2-propyl-
• 2-Propyl-5,5-dimethylcyclohexane-1,3-dione
• 5,5-dimethyl-2-propylcyclohexane-1,3-dione
• 5,5-Dimethyl-2-propyl-1,3-cyclohexanedione
• 1919-64-8
• Q63409302
• DTXSID00339701
• 5,5-Dimethyl-2-propyl-1,3-cyclohexanedione #
• 2-PROPYL-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE
• 5,5-dimethyl-2-propylcyclohexan-1,3-dione
• KLQDATMPJJSEHG-UHFFFAOYSA-N

• Inchi： 1S/C11H18O2/c1-4-5-8-9(12)6-11(2,3)7-10(8)13/h8H,4-7H2,1-3H3
• InChI Key： KLQDATMPJJSEHG-UHFFFAOYSA-N
• SMILES： O=C1C(CCC)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14